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Compound of Interest

Compound Name: MC1742

Cat. No.: B15568335

MC1742 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with best practices for preparing, storing, and troubleshooting MC1742 stock
solutions.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for dissolving MC1742?

Al: The recommended solvent for dissolving MC1742 is dimethyl sulfoxide (DMSO).[1][2][3][4]
[5]

Q2: What is the maximum soluble concentration of MC1742 in DMSQO?

A2: MC1742 is soluble in DMSO up to approximately 100 mM.[1][2][4][5] One supplier
suggests that a concentration of 200 mg/mL (505.73 mM) can be achieved with the use of an
ultrasonic bath, but it is advisable to work with concentrations around 100 mM to ensure
complete dissolution.[6]

Q3: How should solid MC1742 be stored?

A3: Solid MC1742 should be stored at -20°C for long-term stability of at least 4 years.[1][7]
Some suppliers also suggest that for short periods, such as days to weeks, storage at 0-4°C is
acceptable.[3]
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Q4: What are the recommended storage conditions for MC1742 stock solutions?

A4: For optimal stability, it is recommended to aliquot the MC1742 stock solution and store it at
-80°C for up to 6 months or at -20°C for up to 1 month.[6] This practice helps to avoid product
inactivation that can result from repeated freeze-thaw cycles.[6]

Q5: Is MC1742 considered a hazardous material?

A5: Yes, this material should be considered hazardous until more information is available. It is
important to avoid ingestion, inhalation, and contact with eyes, skin, or clothing. Always wash
your hands thoroughly after handling and review the complete Safety Data Sheet (SDS) before
use.[1]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

MC1742 powder does not fully
dissolve in DMSO.

The concentration may be too
high.

Do not exceed a concentration
of 100 mM. If solubility issues
persist, gentle warming or brief

sonication may aid dissolution.

The DMSO may have

absorbed moisture.

Use a fresh, unopened bottle
of anhydrous or molecular
biology grade DMSO, as it is
hygroscopic.[6]

Precipitate forms in the stock
solution after freezing and

thawing.

Repeated freeze-thaw cycles
can affect stability and

solubility.

Aliquot the stock solution into
single-use volumes to
minimize the number of freeze-
thaw cycles.[6] Before use,
ensure the solution is
completely thawed and

vortexed gently.

Inconsistent experimental
results using the stock

solution.

The stock solution may have

degraded over time.

Ensure the stock solution is
stored under the
recommended conditions
(-80°C for long-term, -20°C for
short-term) and used within the

suggested timeframe.[6]

Inaccurate initial weighing of

the solid compound.

Use a calibrated analytical
balance to accurately weigh
the solid MC1742.

Quantitative Data Summary

The following table summarizes the key quantitative information for preparing MC1742 stock

solutions.
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Parameter Value Notes

Batch-specific molecular

Molecular Weight ~395.5 g/mol _ _
weight may vary slightly.[2]
Maximum Solubility in DMSO ~100 mM [1112][41[5]
Storage of Solid Compound -20°C Stable for = 4 years.[1][7]
) Up to 6 months at -80°C; up to
Storage of Stock Solution -80°C or -20°C

1 month at -20°C.[6]

Experimental Protocols
Protocol for Preparation of a 10 mM MC1742 Stock
Solution

Materials:

MC1742 solid powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Calibrated analytical balance

Vortex mixer

Pipettes
Procedure:

e Preparation: Before starting, allow the vial of solid MC1742 to equilibrate to room
temperature to prevent condensation.

e Weighing: Carefully weigh out the desired amount of MC1742 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.955 mg of MC1742 (based on a
molecular weight of 395.5 g/mol ).
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o Dissolution: Add the appropriate volume of DMSO to the tube containing the MC1742
powder. For the example above, add 1 mL of DMSO.

e Mixing: Vortex the solution gently until the solid is completely dissolved. If necessary, brief
sonication in a water bath can be used to aid dissolution.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 20 pL) in sterile microcentrifuge tubes.[6]

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for
short-term storage (up to 1 month).[6]
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Caption: Workflow for MC1742 stock solution preparation and troubleshooting.
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Caption: Simplified pathway of MC1742-mediated HDAC inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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